N1-benzyl-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-benzyl-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C19H27N3O3/c23-18(20-12-15-4-2-1-3-5-15)19(24)21-13-16-6-9-22(10-7-16)17-8-11-25-14-17/h1-5,16-17H,6-14H2,(H,20,23)(H,21,24)
• InChI Key: APWFPZOPGAAWFO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NCC2=CC=CC=C2)C3CCOC3
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

N1-benzyl-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide, also known as BPO-27, is a compound that has been extensively researched for its potential applications in the field of medicine. This compound has shown promising results in various scientific studies, especially in the area of cancer research. In

Scientific Research Applications

Crystal Structure Analysis

Research on compounds with similar structural features, such as substituted piperidines, has provided insights into their crystal structures. For example, studies on derivatives like 2,9-dithia-13-azadispiro[4.1.4^7.3^5]tetradecan-6-ones have revealed distinct substituents' effects on the N atom of the central piperidine ring, influencing hydrogen bonding and crystal packing patterns (Viswanathan et al., 2015).

Pharmacokinetics and Metabolite Exposure

In pharmacokinetics, compounds like "N1-benzyl-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide" might be involved in studies assessing metabolite exposure in humans. For instance, the analysis of compounds with complex metabolization pathways has highlighted the importance of understanding circulating drug metabolite ratios, which can significantly impact drug efficacy and safety (Obach et al., 2018).